Cas no 2680752-16-1 (tert-butyl N-(7-bromo-2-chloroquinazolin-4-yl)carbamate)

• Product Name: tert-butyl N-(7-bromo-2-chloroquinazolin-4-yl)carbamate
• CAS No: 2680752-16-1
• MF: C₁₃H₁₃BrClN₃O₂
• MW: 358.61822104454
• CID: 5627068
• PubChem ID: 164517253
• Update Time: 2025-08-05

tert-butyl N-(7-bromo-2-chloroquinazolin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299568
• tert-Butyl (7-bromo-2-chloroquinazolin-4-yl)carbamate
• tert-butyl N-(7-bromo-2-chloroquinazolin-4-yl)carbamate
• CS-0530084
• 2680752-16-1

• Inchi： 1S/C13H13BrClN3O2/c1-13(2,3)20-12(19)18-10-8-5-4-7(14)6-9(8)16-11(15)17-10/h4-6H,1-3H3,(H,16,17,18,19)
• InChI Key： QJZQQVVKMCIHAQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(N=C2NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 356.98797g/mol
• Monoisotopic Mass: 356.98797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.578±0.06 g/cm3(Predicted)
• Boiling Point: 391.5±24.0 °C(Predicted)
• pka: 8.03±0.43(Predicted)

Additional information on tert-butyl N-(7-bromo-2-chloroquinazolin-4-yl)carbamate

Introduction to tert-butyl N-(7-bromo-2-chloroquinazolin-4-yl)carbamate (CAS No. 2680752-16-1)

tert-butyl N-(7-bromo-2-chloroquinazolin-4-yl)carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2680752-16-1, belongs to the quinazoline derivatives, a class of heterocyclic compounds known for their diverse biological activities. The structural features of this molecule, particularly the presence of bromine and chlorine substituents on the quinazoline ring, as well as the carbamate functional group, contribute to its unique chemical properties and potential applications in drug discovery.

The quinazoline scaffold is a privileged structure in medicinal chemistry, widely recognized for its role in the development of therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. The introduction of halogen atoms such as bromine and chlorine at specific positions on the quinazoline ring can modulate the electronic properties of the molecule, enhancing its interaction with biological targets. In particular, 7-bromo-2-chloroquinazolin-4-yl moiety has been extensively studied for its ability to inhibit kinases and other enzymes involved in signal transduction pathways.

The carbamate group in tert-butyl N-(7-bromo-2-chloroquinazolin-4-yl)carbamate serves multiple purposes. It not only provides a site for further functionalization but also contributes to the molecule's solubility and bioavailability. The tert-butyl group, a bulky alkyl substituent, is often employed in pharmaceutical compounds to improve metabolic stability and reduce susceptibility to enzymatic degradation. This combination of structural elements makes tert-butyl N-(7-bromo-2-chloroquinazolin-4-yl)carbamate a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with biological targets with high accuracy. Studies have shown that derivatives of quinazoline can bind to ATP-binding sites of kinases, leading to inhibition of their activity. The presence of bromine and chlorine substituents enhances the electrophilicity of the quinazoline ring, facilitating nucleophilic attack by biological molecules such as proteins and enzymes. This property has been exploited in the design of kinase inhibitors used in cancer therapy.

Moreover, tert-butyl N-(7-bromo-2-chloroquinazolin-4-yl)carbamate has been investigated for its potential antiviral properties. Quinazoline derivatives have demonstrated efficacy against various viruses by interfering with viral replication cycles. The carbamate group can participate in hydrogen bonding interactions with viral proteins, disrupting essential viral functions. Preliminary studies suggest that this compound may inhibit viral proteases and polymerases, thereby reducing viral load in infected individuals.

The synthesis of tert-butyl N-(7-bromo-2-chloroquinazolin-4-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include bromination and chlorination of the quinazoline ring followed by carbamate formation using appropriate reagents. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, making them more accessible for further biological evaluation.

In conclusion, tert-butyl N-(7-bromo-2-chloroquinazolin-4-yl)carbamate (CAS No. 2680752-16-1) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its ability to interact with biological targets such as kinases and viral enzymes makes it a valuable compound for drug discovery efforts aimed at treating cancer and infectious diseases. Continued research into this molecule will likely uncover additional novel applications and enhance our understanding of quinazoline derivatives as pharmacological agents.